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Compound of Interest

Compound Name: Dehydroandrographolide

Cat. No.: B1139154 Get Quote

Dehydroandrographolide, a major bioactive component of the medicinal plant Andrographis

paniculata, and its derivatives have demonstrated a broad spectrum of antiviral activities,

positioning them as promising candidates for the development of novel antiviral therapeutics.

This guide provides a comparative analysis of the antiviral efficacy of

dehydroandrographolide and its key derivatives, supported by experimental data, detailed

methodologies, and mechanistic insights to inform further research and drug development.

Overview of Antiviral Activity
Dehydroandrographolide and its derivatives exert antiviral effects against a range of DNA

and RNA viruses by interfering with various stages of the viral life cycle, including entry,

replication, and protein synthesis.[1] Notably, these compounds have shown significant activity

against influenza A viruses (IAV), herpes simplex virus (HSV), human immunodeficiency virus

(HIV), and coronaviruses.[1][2] The antiviral potency often varies depending on the specific

chemical modifications of the parent molecule.

Comparative Efficacy: Quantitative Data
The following tables summarize the in vitro antiviral activity of Dehydroandrographolide and

its derivatives against various viruses, presenting the 50% inhibitory concentration (IC50), 50%

effective concentration (EC50), 50% cytotoxic concentration (CC50), and the selectivity index
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(SI). A higher SI value (CC50/IC50 or CC50/EC50) indicates a more favorable safety profile for

the compound.

Table 1: Anti-Influenza Virus Activity

Compoun
d

Virus
Strain

Cell Line
IC50 /
EC50

CC50 SI
Referenc
e(s)

14-Deoxy-

11,12-

dehydroan

drographoli

de (DAP)

IAV (H5N1) A549

5 ± 1

µg/mL

(IC50)

>10 µg/mL >2 [1]

14-Deoxy-

11,12-

dehydroan

drographoli

de (DAP)

IAV (H5N1) MDCK

38 ± 1

µg/mL

(IC50)

>40 µg/mL >1.1 [1]

14-α-lipoyl

andrograp

holide (AL-

1)

IAV (H9N2) MDCK
8.4 µM

(EC50)
784 µM 93.3 [1][2]

14-α-lipoyl

andrograp

holide (AL-

1)

IAV (H5N1) MDCK
15.2 µM

(EC50)
784 µM 51.6 [1][2]

14-α-lipoyl

andrograp

holide (AL-

1)

IAV (H1N1) MDCK
7.2 µM

(EC50)
784 µM 109 [1][2]

Andrograp

holide
IAV (H3N2) MDCK

47.52

µg/mL

(IC50)

>100

µg/mL
>2.1 [3]
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Table 2: Anti-Herpes Simplex Virus (HSV-1) Activity

Compound Cell Line IC50 Reference(s)

Dehydroandrographoli

de
Vero 11.1 µg/mL [1]

Andrographolide Vero 8.28 µg/mL [1]

Neoandrographolide Vero 7.97 µg/mL [1]

Andrographolide

Extract (APE)
Vero 7.692 µg/mL [3]

Table 3: Anti-Human Immunodeficiency Virus (HIV-1) Activity

Compound Assay IC50 / EC50
Therapeutic
Index (TI)

Reference(s)

Andrographolide Cell Fusion 0.59 µM (IC50) - [1]

Andrographolide Antiviral Assay
49.0 µg/mL

(EC50)
- [1]

14-Deoxy-11,12-

dehydroandrogra

pholide (DAP)

Antiviral Assay
56.8 µg/mL

(EC50)
- [1]

3-

nitrobenzylidene

derivative

Antiviral Assay 0.51 µM (IC50) - [2]

2,6-dichloro-

nicotinoyl ester

derivative

Antiviral Assay - 12,474 [2]

Table 4: Anti-Coronavirus (SARS-CoV-2) Activity
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Compound Cell Line IC50 CC50 SI
Reference(s
)

Andrographol

ide
Calu-3 0.034 µM 58.03 µM 1707 [4]

A. paniculata

Extract
Calu-3 0.036 µg/mL >100 µg/mL >2777 [4]

Mechanisms of Antiviral Action
Dehydroandrographolide and its derivatives employ multiple mechanisms to inhibit viral

infections. Two key pathways are the inhibition of the NF-κB signaling pathway and the

suppression of viral ribonucleoprotein (vRNP) complex nuclear export.

Inhibition of the NF-κB Signaling Pathway
Viral infections often trigger the activation of the NF-κB signaling pathway, leading to the

production of pro-inflammatory cytokines that can contribute to pathogenesis.

Dehydroandrographolide has been shown to inhibit this pathway, thereby reducing

inflammation.[5]
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Inhibition of the NF-κB signaling pathway.
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Restraining Nuclear Export of Viral Ribonucleoprotein
(vRNP) Complexes
For influenza A virus, the export of newly synthesized vRNP complexes from the host cell

nucleus is a critical step for the assembly of new virions. 14-Deoxy-11,12-

dehydroandrographolide (DAP) has been shown to effectively restrain this process, thereby

inhibiting viral replication.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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